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For qualitative tests that give a "positive" or "negative" result, the LoD is not a single concentration but an

imprecision interval characterized by concentrations C5, C50, and C95 [1]. The LoD is typically defined as

C95, the concentration at which a test sample has a 95% probability of being detected [1] [2].

Basic Principle: Probit analysis fits data from replication experiments to a sigmoid (S-shaped) curve
representing the cumulative probability function [2]. It transforms the "hit rate" (positivity rate) at

different concentrations into "probability units" or probits [1].
When to Use: It is particularly useful for tests like Nucleic Acid Amplification Tests (NAAT) where the

traditional approach of measuring a blank sample cannot be applied [1].

The general workflow for establishing the LoD via probit analysis is summarized in the diagram below:
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Start: Prepare Sample Dilutions

Step 1: Run Replication Experiment

Step 2: Calculate Hit Rates

Step 3: Transform to Probits

Step 4: Perform Linear Regression

Step 5: Predict C95 (LoD)

Verify LoD Claim

  If verification fails

LoD Established
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Experimental Protocol for Probit Analysis
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Here is a detailed, step-by-step methodology for conducting a probit analysis study based on CLSI EP17-A2

guidance [1] [2].

Step Action Key Details Considerations

1. Prepare
Samples

Create a series of at least 3-5

sample dilutions near the
expected LoD.

Concentrations should

span the imprecision
interval (from near C5 to

near C95).

Use a negative clinical

matrix as a diluent for
relevance [1].

2. Run
Replicates

Analyze each concentration

level multiple times.

A minimum of 20

replicates per level is
common [1].

More replicates lead to

more precise LoD
estimates [2].

3. Record
Data

For each concentration,
record the total number of

tests ((N_{total})) and the
number of positive results

((N_{pos})).

Calculate the hit rate ((P))
as (P = N_{pos}/N_{total}).

Data points with 0% or
100% hit rates are less

useful for the regression
[2].

4. Transform
Data

Convert hit rates ((P)) to

probits ((Y)).

Use the formula: (Y = 5 +

\text{NORMSINV}(P))
(e.g., in Excel) [1].

A probit of 5.0 = C50,

6.64 = C95, 3.36 = C5
[1].

5. Perform
Regression

Fit a linear regression model:
Probit = Intercept + Slope ×
log(_{10})(Concentration).

Use the log(_{10}) of the
concentration values [1].

The regression
linearizes the S-shaped

dose-response curve.

6. Predict
LoD (C95)

Calculate the log

concentration that
corresponds to a probit of

6.64.

LoD = (10^{(\frac{6.64 -

Intercept}{Slope})}) [1].

This predicted

concentration is your
analytical LoD.

Frequently Asked Questions

Q1: How do I verify a manufacturer's claimed LoD for Probarbital in my own laboratory? Verification

typically involves testing a sample at or near the claimed LoD concentration in replicate [2]. The number of
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positive results you get should fall within an expected range to confirm the claim.

For a C95 claim with 20 replicates: You should observe between 17 and 20 positive results [2].
For a C50 claim with 20 replicates: The positive results should be between 6 and 14 [2]. If your

results fall outside these ranges, the manufacturer's claim may not be verified for your lab.

Q2: Why is my probit analysis giving an unreliable LoD estimate? This is often due to an insufficient

number of data points or poor distribution of concentrations [2].

Solution: Ensure you have a minimum of 3 data points between C10 and C90, with at least one

point close to C95 and another outside the C5-C95 range [1]. Collecting more data points within the
imprecision interval significantly improves reliability.

Q3: How can I express the uncertainty of my LoD estimate? You should calculate fiducial confidence

limits for your LoD (C95) [2]. Unlike traditional confidence intervals that apply to the hit rate (y-axis),

fiducial limits define a range of concentrations (x-axis) for a given hit rate.

Implementation: Specialized statistical software (e.g., Minitab, MedCalc) can perform probit analysis

and calculate these confidence limits directly [2]. For the best-case scenario with good data, the
confidence interval might be approximately ±20%, but with fewer data points, the uncertainty can be

much larger [2].

Graphviz Script for a Probit Curve

You can use the following Graphviz script to visualize the relationship between concentration and detection,

which is helpful for reports and presentations.
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To cite this document: Smolecule. [Probit Analysis for Limit of Detection]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b599984#improving-probarbital-detection-

limits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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